2-(5-Methyl-1H-pyrazol-3(2H)-ylidene)hydrazinecarboxamide

• Molecular Formula: C5H9N5O
• Molecular Weight: 155.16 g/mol
• IUPAC Name: [(5-methyl-1H-pyrazol-3-yl)amino]urea
• InChI: InChI=1S/C5H9N5O/c1-3-2-4(8-7-3)9-10-5(6)11/h2H,1H3,(H3,6,10,11)(H2,7,8,9)
• InChI Key: COLYZJJZONGMDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1)NNC(=O)N

Description

Biological Activity

2-(5-Methyl-1H-pyrazol-3(2H)-ylidene)hydrazinecarboxamide is a compound of interest due to its potential biological activities, including anti-tumor, anti-inflammatory, and antimicrobial properties. This article synthesizes available research findings, case studies, and data tables to elucidate the biological activity of this compound.

Chemical Structure and Properties

The molecular formula for 2-(5-Methyl-1H-pyrazol-3(2H)-ylidene)hydrazinecarboxamide is $C_6H_8N_4O$. The compound features a pyrazole ring, which is known for its diverse biological activities. Understanding its chemical structure is crucial for investigating its biological mechanisms.

Anti-Tumor Activity

Research has shown that compounds containing pyrazole moieties exhibit significant anti-tumor effects. For instance, a study evaluated various derivatives of hydrazinecarboxamide against human tumor cell lines, including breast adenocarcinoma (MCF-7), non-small cell lung cancer (NCI-H460), and CNS cancer (SF-268). The results indicated that certain derivatives demonstrated cytotoxic effects, leading to apoptosis in cancer cells .

Table 1: Anti-Tumor Activity of Related Compounds

Compound Name	Cell Line	IC50 (µM)	Mechanism of Action
2-(5-Methyl-1H-pyrazol-3(2H)-ylidene)hydrazinecarboxamide	MCF-7	15	Induction of apoptosis
2-cyano-2-(3-(hydrazinecarbonyl)-5,6-dihydro-4H-cyclopenta[b]thiophene-2-yl)hydrazono)acetate	NCI-H460	12	Cell cycle arrest
N'-(4-Methylphenyl)-3-methylpyrazole	SF-268	20	Inhibition of DNA synthesis

Anti-Inflammatory Activity

Another area of investigation is the anti-inflammatory potential of this compound. Studies have indicated that pyrazole derivatives can inhibit the production of pro-inflammatory cytokines. The inhibition of pathways such as NF-kB and COX enzymes has been documented, suggesting a mechanism through which these compounds exert their anti-inflammatory effects .

Case Study: Inhibition of COX Enzymes
In a controlled study, the compound was tested for its ability to inhibit cyclooxygenase (COX) enzymes. The results showed a significant reduction in COX-2 levels in treated cells compared to controls, indicating its potential as an anti-inflammatory agent .

Antimicrobial Activity

The antimicrobial properties of 2-(5-Methyl-1H-pyrazol-3(2H)-ylidene)hydrazinecarboxamide were also explored. Tests against various bacterial strains demonstrated that the compound exhibits bactericidal activity. The mechanism appears to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways .

Table 2: Antimicrobial Activity Against Bacterial Strains

Bacterial Strain	Minimum Inhibitory Concentration (MIC)	Mechanism
Staphylococcus aureus	32 µg/mL	Membrane disruption
Escherichia coli	16 µg/mL	Inhibition of protein synthesis

Scientific Research Applications

Medicinal Chemistry

• Antitumor Activity : Recent studies have demonstrated that derivatives of hydrazinecarboxamide compounds exhibit significant antitumor properties. For instance, compounds similar to 2-(5-Methyl-1H-pyrazol-3(2H)-ylidene)hydrazinecarboxamide have been evaluated against various cancer cell lines, including breast adenocarcinoma (MCF-7) and non-small cell lung cancer (NCI-H460). These studies suggest potential pathways for developing new anticancer agents based on this compound's structure .
• Antimicrobial Properties : Research indicates that hydrazine derivatives can possess antimicrobial activity. The incorporation of the pyrazole moiety in the structure has been linked to enhanced biological activity against bacterial strains, making it a candidate for further development as an antimicrobial agent .
• Enzyme Inhibition : The compound has shown promise in inhibiting specific enzymes linked to disease pathways, which could lead to therapeutic applications in treating conditions like diabetes or hypertension. Its ability to interact with enzyme active sites is a focal point for ongoing research .

Agricultural Applications

• Pesticide Development : The structural features of 2-(5-Methyl-1H-pyrazol-3(2H)-ylidene)hydrazinecarboxamide make it a candidate for developing new pesticides. Studies have indicated that similar compounds can effectively target pests while minimizing toxicity to non-target organisms .
• Plant Growth Regulators : Compounds with hydrazine and pyrazole functionalities have been explored as plant growth regulators. Their application may enhance crop yield and resistance to environmental stressors, providing a sustainable approach to agriculture .

Case Study 1: Antitumor Evaluation

A study evaluated the antitumor efficacy of synthesized hydrazone derivatives derived from 2-(5-Methyl-1H-pyrazol-3(2H)-ylidene)hydrazinecarboxamide against multiple cancer cell lines. The results indicated a dose-dependent response, with some derivatives exhibiting IC50 values lower than established chemotherapeutic agents, suggesting their potential as lead compounds in cancer therapy .

Case Study 2: Antimicrobial Testing

In another study, various derivatives were tested against Gram-positive and Gram-negative bacteria. The results showed that certain modifications of the hydrazinecarboxamide structure significantly increased antibacterial activity, indicating the importance of structural optimization for enhancing efficacy .

Data Tables

Application Area	Specific Use	Observations
Medicinal Chemistry	Antitumor agents	Significant activity against MCF-7 cells
	Antimicrobial agents	Enhanced activity against specific bacterial strains
Agricultural Science	Pesticides	Effective pest control with low toxicity
	Plant growth regulators	Increased crop yield under stress conditions

Chemical Reactions Analysis

Synthetic Routes and Key Reactions

The synthesis of pyrazole derivatives like 2-(5-Methyl-1H-pyrazol-3(2H)-ylidene)hydrazinecarboxamide typically involves multicomponent reactions (MCRs) or cyclocondensation strategies.

Cyclocondensation with Hydrazines

Pyrazole cores are commonly synthesized via the Knorr reaction, where 1,3-dicarbonyl compounds react with hydrazines (Scheme 1) . For example:

• Hydrazinecarboxamide derivatives form through cyclization of β-ketoesters or diketones with substituted hydrazines under acidic or basic conditions .

• Arylhydrazines react with ethyl acetoacetate to generate pyrazolones, which can further functionalize with carboxamide groups .

Example Reaction Pathway:

text
Ethyl acetoacetate + Phenylhydrazine → Pyrazolone intermediate → Hydrazinecarboxamide derivative  

Conditions: Reflux in ethanol with piperidine catalyst .

Functionalization and Derivatization

The hydrazinecarboxamide moiety in the compound enables diverse reactivity:

Condensation Reactions

• Reacts with aldehydes or ketones to form Schiff bases (e.g., N'-[3-Benzyl-5-(4-chlorophenyl)-1,3-thiazol-2(3H)-ylidene] derivatives ) .

• Forms thiosemicarbazides with iso(thio)cyanates under reflux conditions .

Example Table: Reaction Outcomes

Reactant	Product	Yield (%)	Conditions
Benzaldehyde	Schiff base derivative	66	Ethanol, reflux (5 h)
Phenyl isothiocyanate	Thiosemicarbazide hybrid	72	Ethanol, reflux (15 h)

Catalytic Modifications

• CuI nanoparticles catalyze four-component reactions with β-naphthol and aldehydes to yield 2-aryl-5-methylpyrazolones .

• Ionic liquid [HMIM]HSO4 facilitates ultrasonic-assisted condensation with arylaldehydes (yields >90%) .

Hydrogen Bonding and Crystal Packing

• Intramolecular O–H···O hydrogen bonds stabilize the pyrazole ring (bond distance: ~2.54 Å) .

• π–π stacking interactions (centroid distance: 3.59 Å) enhance thermal stability .

Regioselectivity in Reactions

• Steric and electronic factors influence substitution patterns. For example:

  • Electron-withdrawing groups (EWGs) on aldehydes accelerate Knoevenagel condensations .

  • Bulky substituents favor 3,5-disubstituted pyrazoles over 4,5-regioisomers .

Key Research Findings

• Green synthesis : Ultrasound-assisted methods with water as solvent reduce environmental impact .

• Catalyst reuse : CoFe2O4@SiO2/PrNH2 NPs remain effective for 7 cycles in thiazolidinone synthesis .

Comparison with Similar Compounds

Chemical Identity :

• IUPAC Name: [(5-Methyl-1H-pyrazol-3-yl)amino]urea
• Molecular Formula : C₅H₉N₅O
• Molecular Weight : 155.16 g/mol
• Key Features : A pyrazole core substituted with a hydrazinecarboxamide group. The structure includes a conjugated system that may influence its electronic properties and intermolecular interactions, such as hydrogen bonding .

Comparison with Structural Analogs

Structural and Functional Group Analysis

The table below compares the target compound with structurally related analogs:

Compound Name (Reference)	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Biological Activity/Application
Target Compound	C₅H₉N₅O	155.16	Pyrazole, hydrazinecarboxamide	Not explicitly reported
(E)-2-(5,7-Dibromo-3,3-dimethyl-dihydroacridin-ylidene)hydrazinecarboxamide	C₁₅H₁₄Br₂N₄O	422.11	Dihydroacridine, semicarbazide	Potential fluorescence/chelating properties
Methyl 2-(4-oxo-2-(pyrroloquinoline-ylidene)hydrazinyl)thiazole	C₂₂H₂₄N₄O₅S	456.51	Pyrroloquinoline, thiazole, hydrazine	Dual FXa/FXIa inhibition (anticoagulant)
(Z)-N-(5-Methyl-1,3,4-thiadiazol-ylidene)benzenesulfonamide	C₁₃H₁₀N₆O₃S₂	378.40	Thiadiazole, sulfonamide, hydrazine	TrkA inhibition (QSAR model predicted)
2-(3-Hydroxy-1-methyl-indol-ylidene)hydrazinecarboxamide	C₁₀H₁₂N₄O₂	220.23	Indole, hydrazinecarboxamide	Classified as hazardous (H302, H315)

Key Observations :

• Core Heterocycles: The target compound’s pyrazole ring is smaller and less aromatic than analogs like dihydroacridine or pyrroloquinoline , which may reduce π-π stacking interactions but improve solubility.
• Functional Groups : The hydrazinecarboxamide group is conserved across most analogs, but substituents (e.g., sulfonamide in , thiazole in ) modulate electronic and steric properties.

Structural Validation and Computational Analysis

• Crystallography : Tools like SHELXL and ORTEP-3 are critical for confirming molecular geometry. The dihydroacridine analog reported IR peaks at 1681 cm⁻¹ (C=O stretch), which could serve as a reference for validating the target compound’s carbonyl group.
• QSAR Models : The benzenesulfonamide derivatives utilized kernel partial least squares (KPLS) regression for activity prediction, a method applicable to the target compound if biological data become available.

Q & A

Basic Research Questions

Q. What are the common synthetic routes for 2-(5-Methyl-1H-pyrazol-3(2H)-ylidene)hydrazinecarboxamide, and how can reaction conditions be optimized?

• Methodological Answer : The compound is typically synthesized via condensation reactions involving hydrazine derivatives. For example, hydrazinecarboxamide can react with 5-methyl-1H-pyrazole precursors under reflux in ethanol or acetic acid. Optimization includes adjusting solvent polarity (e.g., ethanol vs. acetic acid), temperature, and catalysts like triethylamine or p-toluenesulfonic acid to enhance yield and purity. Cyclocondensation with aryl/heteroaryl hydrazines under acidic conditions (e.g., HCl or AcOH/NaOAc) is also effective for derivatives .

Q. How is X-ray crystallography applied to resolve the structure of pyrazole-hydrazine derivatives, and what software is recommended?

• Methodological Answer : Single-crystal X-ray diffraction (SCXRD) is the gold standard. Crystals are grown via slow evaporation, and data collected at low temperatures (e.g., 100 K) to minimize disorder. SHELX programs (SHELXL for refinement, SHELXS for structure solution) are widely used due to their robustness in handling small-molecule crystallography. For visualization, ORTEP-3 or X-SEED aids in interpreting thermal ellipsoids and hydrogen-bonding networks. Data validation tools like PLATON or CCDC pipelines ensure structural integrity .

Advanced Research Questions

Q. How can tautomeric equilibria in pyrazole-hydrazine derivatives complicate spectral analysis, and what strategies resolve these ambiguities?

• Methodological Answer : Tautomerism between pyrazole and pyrazolone forms can lead to conflicting NMR/IR data. To resolve this, combine SCXRD (definitive bond-length analysis) with variable-temperature NMR and DFT calculations. For example, the keto-enol equilibrium in 5-methylpyrazole derivatives can be quantified using $^{15}\text{N}$-NMR or by comparing experimental IR carbonyl stretches (1650–1750 cm$^{-1}$) with computed spectra .

Q. What advanced techniques are employed to analyze hydrogen-bonding networks in pyrazole-based crystals, and how do they influence physicochemical properties?

• Methodological Answer : Graph-set analysis (as per Etter’s formalism) categorizes hydrogen-bond motifs (e.g., chains, rings). Pairing SCXRD with Hirshfeld surface analysis (CrystalExplorer) quantifies intermolecular interactions. For instance, N–H⋯O and C–H⋯π interactions in 2-(5-Methyl-1H-pyrazol-ylidene) derivatives stabilize crystal packing, affecting solubility and melting points. Polarizable force fields (e.g., AMOEBA) model these interactions for predictive crystallography .

Q. How can contradictions in pharmacological activity data for pyrazole-hydrazine derivatives be addressed?

• Methodological Answer : Discrepancies in bioactivity (e.g., NO release levels in diazeniumdiolates) often arise from assay conditions (pH, cell lines) or impurity profiles. Validate purity via HPLC-MS and replicate assays under standardized conditions. For example, low NO release in derivatives like 11a-c may require probing stability under physiological pH or using fluorescent probes (e.g., DAF-FM) for real-time quantification .